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Compound of Interest

Compound Name: 2-Bromoanisole

Cat. No.: B166433 Get Quote

This guide provides an in-depth overview of 2-Bromoanisole (CAS No. 578-57-4), intended for

researchers, scientists, and professionals in drug development. It consolidates critical safety

data, handling procedures, and emergency responses to ensure safe laboratory practices.

Section 1: Chemical Identification
2-Bromoanisole, also known as 1-Bromo-2-methoxybenzene, is a colorless to pale yellow

liquid organobromide.[1][2] It serves as a versatile intermediate in organic synthesis,

particularly in the production of pharmaceuticals and other fine chemicals.[2]
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Identifier Value

IUPAC Name 1-bromo-2-methoxybenzene[3]

Synonyms
o-Bromoanisole, 2-Bromophenyl methyl ether,

1-Bromo-2-methoxybenzene[2][4][5]

CAS Number 578-57-4[4][5]

Chemical Formula C₇H₇BrO[1][4]

Molecular Weight 187.04 g/mol [1][6]

InChI Key HTDQSWDEWGSAMN-UHFFFAOYSA-N

SMILES COc1ccccc1Br

Section 2: Hazard Identification and GHS
Classification
2-Bromoanisole is classified as a hazardous substance under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[5][7] The primary hazards are associated with

irritation and environmental toxicity.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Respiratory)

H335: May cause respiratory

irritation[4]

Hazardous to the Aquatic

Environment, Acute
Category 3 H402: Harmful to aquatic life[4]

Hazardous to the Aquatic

Environment, Chronic
Category 3

H412: Harmful to aquatic life

with long lasting effects[4]
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GHS Label Elements:

Pictogram: GHS07 (Exclamation Mark)[4]

Signal Word:Warning[4][5]

Section 3: Physical and Chemical Properties
The physical and chemical properties of 2-Bromoanisole are crucial for its safe handling and

storage.

Property Value

Appearance Colorless to pale yellow liquid[1][2][7]

Odor Characteristic aromatic odor[2]

Melting Point 2 - 3 °C (35.6 - 37.4 °F)[4]

Boiling Point 220 - 223 °C (428 - 433.4 °F)[4]

Flash Point 96 °C (204.8 °F) - Closed Cup[4][5]

Density 1.502 g/mL at 25 °C[7]

Solubility
Insoluble in water; soluble in organic solvents

like ethanol and ether[2][6][8]

Vapor Pressure 0.28 mmHg[3]

Refractive Index n20/D 1.573

Section 4: Toxicological Data
Toxicological data indicates that 2-Bromoanisole is harmful if swallowed and is a notable

irritant.[7] The toxicological properties have not been fully investigated.[5][6]
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Toxicity Endpoint Species Route Value

LD50 Mouse Oral 246 mg/kg[7]

LD50 Mouse Intraperitoneal 1544 mg/kg[7]

LC50 Mouse Inhalation 20 mg/m³[3]

Acute Effects: Accidental ingestion may be harmful.[7] Inhalation of vapors or mists may

cause respiratory discomfort and damage to health.[7] Direct eye contact can cause serious

irritation, while skin contact leads to irritation.[4][5][7]

Chronic Effects: There is limited evidence that repeated or long-term exposure may produce

cumulative health effects.[7] Some animal studies suggest potential developmental toxicity.

[7]

Note on Experimental Protocols:The data presented in this guide is sourced from standardized

Safety Data Sheets. These documents report findings from established regulatory testing

methods (e.g., OECD Guidelines for the Testing of Chemicals) rather than detailing specific,

novel experimental research protocols. For detailed methodologies, users should refer to the

relevant standardized guidelines.

Section 5: Handling, Storage, and Personal
Protective Equipment
Proper handling and storage procedures are essential to minimize risk.

Handling:

Use only in a well-ventilated area or outdoors.[4][9]

Avoid all personal contact, including the inhalation of fumes, mists, or vapors.[4][7][9]

Wash face, hands, and any exposed skin thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.[4][9]

Keep containers tightly closed when not in use.[6][9]
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Storage:

Store in a cool, dry, and well-ventilated area.[6][9]

Keep containers securely sealed and protected from physical damage.[7][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4][5][7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's 29

CFR 1910.133 or European Standard EN166.[4][5] A face shield may be necessary for larger

quantities.[4]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., PVC, Neoprene).[4][7] Glove

selection depends on the frequency and duration of contact.[7]

Skin and Body Protection: Wear suitable protective clothing, such as overalls or a lab coat, to

prevent skin exposure.[4][6][7]

Respiratory Protection: If ventilation is inadequate, use a NIOSH or European Standard EN

149 approved respirator with an appropriate filter (e.g., Type A).[4][6][7]

Section 6: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][6]

Seek medical attention if symptoms persist.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water for at least 15 minutes.[4][6] If skin irritation occurs, get medical advice.[5]

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[4] Seek immediate medical attention.[4]
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Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate

medical attention.[4][6]

Firefighting Measures:

Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon dioxide, or a

water spray.[4]

Specific Hazards: The product is combustible.[7] Heating under confinement may create a

risk of explosion.[4] Thermal decomposition can produce toxic fumes, including carbon

oxides and hydrogen bromide.[4][7]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[4][5]

Accidental Release Measures:

Minor Spills: Remove all ignition sources.[7] Absorb the spill with inert material (e.g., sand,

earth, vermiculite), and place it in a suitable, labeled container for disposal.[5][9]

Major Spills: Evacuate the area and move upwind.[7][9] Alert emergency services.[7] Prevent

the spillage from entering drains or waterways.[5][9] Contain the spill and clean it up using

appropriate protective equipment.[9]

Section 7: Ecotoxicity
2-Bromoanisole is classified as harmful to aquatic life, with the potential for long-term adverse

effects in the aquatic environment.[4][5][7] Release into the environment should be avoided.[4]

[7]

Section 8: Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Bromoanisole,

from initial assessment to final disposal.
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Caption: Workflow for safe handling and emergency response for 2-Bromoanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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